Cas no 1079-33-0 (Benzo[b]thiophene-4-ol,4-(N-methylcarbamate))
Fierce cause of arrest(1079-33-0)Physical and chemical properties: White odorless crystalline solid,melting point128To129C.Vapor pressure1.33pPa/25℃.watersolubilitykg;Rabbit acute percutaneousLD50value>6.23g/kg;Acute oral administration to some birdsLD50Value: Pigeon270mg/kg,Wild duck1130mg/kg,Pheasant230mg/kg,House finch58mg/kg.For Daphnia and mosquito larvaeLC50value,The former is0.l7mg/L,The latter is0.58mg/L.For details, please see
![Benzo[b]thiophene-4-ol,4-(N-methylcarbamate) structure](https://www.kuujia.com/scimg/cas/1079-33-0x300.png)
1079-33-0 structure
Product Name:Benzo[b]thiophene-4-ol,4-(N-methylcarbamate)
Benzo[b]thiophene-4-ol,4-(N-methylcarbamate) Properties
Names and Identifiers
-
- Benzo[b]thiophene-4-ol,4-(N-methylcarbamate)
- 1-benzothiophen-4-yl N-methylcarbamate
- 4-Benzothienyl methylcarbamate
- 4-Benzothienylester kyseliny methylkarbaminove
- Benzo[b]thien-4-yl methylcarbamate
- Carbamic acid, methyl-, benzo[b]thien-4-yl ester
- ENT-27041
- MCA 600
- Mobam
- Mobam phenol
- Mobil MC-A-600
- MOS-708
- OMS-708
- UNII-8M3AR1XD9I
- Carbamic acid, methyl-, benzo(b)thien-4-yl ester
- 8M3AR1XD9I
- EPA Pesticide Chemical Code 090401
- AKOS037479280
- BENZO(B)THIOPHENE-4-OL, 4-(N-METHYLCARBAMATE)
- AI3-27041
- Caswell No. 081D
- 1079-33-0
- benzo[b]thiophen-4-yl methylcarbamate
- MOBAM [HSDB]
- AO-365/43506489
- 4-Benzothienyl N-methyl-carbamate
- Benzo[b]thiophene-4-ol, methylcarbamate
- BOTUVXISJHKZKJ-UHFFFAOYSA-N
- Q27270739
- 4-benzothienyl N-methylcarbamate
- NS00120474
- SCHEMBL5934013
- 1-Benzothien-4-yl methylcarbamate #
- 1-Benzothien-4-yl methylcarbamate
- starbld0002292
- MCA-600
- HSDB 1515
- MC-A-600
- Benzo(b)thiophene-4-ol, methylcarbamate
- 4-Benzothienylester kyseliny methylkarbaminove [Czech]
- DTXSID0042161
- Benzo(b)thien-4-yl methylcarbamate
- BRN 1427973
-
- InChIKey: BOTUVXISJHKZKJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9NO2S/c1-11-10(12)13-8-3-2-4-9-7(8)5-6-14-9/h2-6H,1H3,(H,11,12)
- SMILES: CNC(OC1=CC=CC2SC=CC1=2)=O
Computed Properties
- Exact Mass: 207.03547
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 207.035399
- Heavy Atom Count: 14
- Complexity: 222
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 66.6
Experimental Properties
- LogP: 2.82390
- PSA: 38.33
- Refractive Index: 1.639
- Boiling Point: 330.5°C at 760 mmHg
- Melting Point: 128 °C
- Flash Point: 153.7°C
- Density: 1.299
Benzo[b]thiophene-4-ol,4-(N-methylcarbamate) Related Literature
-
M. Ramasamy Analyst 1969 94 1075
-
2. Annulation strategies for diverse heterocycles via the reductive transformation of 2-nitrostyrenesHari Datta Khanal,Muthuraja Perumal,Yong Rok Lee Org. Biomol. Chem. 2022 20 7675
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